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Compound of Interest

Compound Name: lodecimol
CAS No.: 81045-33-2
Cat. No.: B1214200
Get Quote
& J

Executive Summary & Chemical Profile

lodecimol is a hexaiodinated, non-ionic dimeric contrast agent originally developed for
myocardial imaging and vascular diagnostics. Structurally similar to lodixanol and lotrolan, it is
characterized by high molecular weight (~1566.18 g/mol ) and high viscosity in solution.

While clinically valued for iso-osmolality, its physical handling in the laboratory presents unique
challenges—specifically regarding dissolution kinetics, photostability, and viscous fluid
dynamics during filtration. This guide provides a standardized workflow to mitigate these risks
and ensure experimental reproducibility.

Chemical Identity
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Property Specification

Compound Name lodecimol

CAS Number 81045-33-2

Molecular Formula CssHaaleNeO16

Molecular Weight 1566.18 g/mol

Class Non-ionic Dimeric lodinated Contrast Media
(ICM)

Physical State White to off-white hygroscopic powder

Solubility Water-soluble (slow kinetics due to aggregation)

Safety & Hazard Analysis (E-E-A-T)

Expert Insight: Unlike ionic monomers, lodecimol is chemically stable and non-reactive, but its
handling hazards stem from its physical properties and degradation pathways.

Photolytic Degradation (The "Free lodine" Trap)

lodinated compounds are inherently photosensitive. Exposure to UV or intense white light
causes the cleavage of the Carbon-lodine (C-1) bond, releasing free iodide (

) and eventually elemental iodine (

).

o Risk: Free iodine is cytotoxic and will confound in vitro toxicity assays, leading to false
positives in cell viability studies.

» Control: All solid powder and solutions must be handled under amber light or in vessels
wrapped in aluminum foil.

Viscosity-Induced Pressure Hazards

Aqueous solutions of lodecimol >200 mg I/mL exhibit non-Newtonian behavior and high

viscosity.
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e Risk: Forcing these solutions through standard 0.22

m syringe filters can cause filter membrane rupture or syringe barrel failure, posing a
projectile hazard or sample loss.

e Control: Use step-filtration (0.45

m
0.22

m) and heat solutions to 37°C prior to filtration to reduce viscosity.

Biological Safety

While lodecimol has low acute toxicity, it is a chemical xenobiotic.

o PPE: Nitrile gloves (double-gloving recommended for concentrated stocks), safety goggles,
and lab coat.

 Inhalation: Handle powder in a fume hood to prevent inhalation of fine particulates, which
can cause transient respiratory irritation.

Core Protocol: Preparation of High-Purity Stock
Solutions

Objective: Prepare a 300 mg I/mL stock solution (approx. 0.39 M) suitable for cell culture
spiking.

Materials Required[2][3][4][5][6]1[7][8]
o lodecimol Reference Standard (Solid)[1]

o HPLC-grade Water or WFI (Water for Injection)

o Amber borosilicate glass vials (pre-cleaned)

o \Water bath set to 45°C
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e PVDF Syringe Filters (0.45
m and 0.22

m)

Step-by-Step Methodology
Phase 1: Gravimetric Preparation

e Environmental Control: Dim lab lights or work under yellow light.
» Weighing: Weigh the calculated amount of lodecimol powder into an amber volumetric flask.
o Note: The powder may be electrostatically charged. Use an anti-static gun if available.

o Wetting: Add HPLC-grade water to 70% of the final volume. Do not fill to the line yet.

Phase 2: Thermal-Assisted Dissolution

Expert Insight: Dimeric ICMs form intermolecular hydrogen bond networks that slow dissolution
at room temperature.

Vortex: Vortex vigorously for 60 seconds to disperse clumps.

Incubation: Place the flask in a 45°C water bath for 15-30 minutes with intermittent swirling.

o Checkpoint: The solution should turn from a cloudy suspension to a clear, colorless (or
slightly pale yellow) viscous liquid.

Equilibration: Allow the solution to cool to 20°C.

Final Volume: Dilute to volume with water. Invert 10 times to mix.

Phase 3: Sterilization & Filtration

¢ Pre-warming: Re-warm the fully dissolved solution to 37°C (physiological temp) immediately
before filtration. This reduces viscosity by ~30-40%.

o Step-Filtration:
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o Pass solution through a 0.45

m PVDF filter first to remove large particulates.

o Pass the filtrate through a 0.22

m PES or PVDF filter for sterilization.
o Warning: Apply slow, steady pressure. If resistance increases, change the filter

immediately. Do not force.

Protocol Visualization

The following diagram illustrates the critical decision points in the solubilization process to
prevent degradation and loss.
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Caption: Workflow for preparing high-concentration lodecimol solutions, emphasizing thermal
management to overcome Viscosity issues.

Application Note: Monitoring Contrast-Induced
Cytotoxicity

Context: Researchers often use lodecimol to study the mechanisms of Contrast-Induced Acute
Kidney Injury (CI-AKI).

Scientific Rationale
lodinated contrast media can induce cellular stress via two primary mechanisms:
» Direct Toxicity: Uptake by renal proximal tubule cells leads to mitochondrial dysfunction.

o Osmotic/Viscous Stress: Physical alteration of fluid dynamics affecting the cell membrane.

Experimental Setup (In Vitro)

e Cell Line: HK-2 (Human Kidney 2) proximal tubule cells.
e Dose Range: 0, 50, 100, 150 mg I/mL.

o Exposure Time: 2—24 hours.

Mechanistic Pathway Diagram

Understanding the cellular impact is crucial for interpreting safety data.
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Caption: Putative mechanism of Contrast-Induced Acute Kidney Injury (CI-AKI) triggered by
intracellular accumulation of iodinated media.

Quality Control & Stability

Before using prepared stocks in valuable experiments, verify integrity:
e Visual Check: Solution must be colorless. A yellow tint indicates free iodine (

) release. Discard if yellow.

» pH Check: lodecimol solutions should be neutral (pH 7.0-7.6). Acidification suggests
hydrolysis.

» Storage: Store at 4°C protected from light. Do not freeze (precipitate may form and not
redissolve easily).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check
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